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Compound of Interest

Compound Name: EP4 receptor agonist 2

Cat. No.: B159508 Get Quote

Researchers and laboratory professionals handling EP4 receptor agonist 2 must adhere to

strict safety and disposal protocols to ensure personal safety and environmental compliance.

This guide provides detailed, step-by-step procedures for the proper disposal of this

compound, grounded in established safety data and general laboratory waste management

principles.

Hazard Identification and Safety Precautions
EP4 receptor agonist 2 (CAS No. 493035-81-7) is classified as a highly flammable liquid and

vapor that causes serious eye irritation.[1] All personnel must wear appropriate personal

protective equipment (PPE), including protective gloves, clothing, and eye or face protection,

when handling this compound.[1] Work should be conducted in a well-ventilated area,

preferably within a chemical fume hood, to avoid inhalation of vapors.[1] It is crucial to prevent

contact with skin and eyes.[1]

Quantitative Data Summary
For quick reference, the following table summarizes key quantitative data related to the

handling and storage of EP4 receptor agonist 2.
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Parameter Value Source

CAS Number 493035-81-7 [1]

Molecular Formula C27H32ClNO4 [1]

Molecular Weight 470.00 [1]

Storage Temperature
-20°C (for solutions, up to 2

years)
[1]

Shipping Condition
Room temperature (if less than

2 weeks)
[1]

Hazard Class

Flammable liquids (Category

2), Serious eye damage/eye

irritation (Category 2A)

[1]

Step-by-Step Disposal Protocol
The primary directive for the disposal of EP4 receptor agonist 2 is to "Dispose of

contents/container in accordance with local regulation" (Precautionary Statement P501).[1]

This necessitates a partnership with your institution's Environmental Health and Safety (EHS)

office or a certified hazardous waste disposal company. The following steps provide a general

framework for this process:

Step 1: Waste Identification and Segregation

Treat all unused EP4 receptor agonist 2, contaminated materials (e.g., pipette tips, gloves,

absorbent pads), and rinse from cleaning contaminated labware as hazardous chemical

waste.[2][3]

Do not mix this waste with other waste streams, such as non-hazardous trash, biological

waste, or radioactive waste.[2][4] Incompatible wastes must be kept separate to prevent

dangerous reactions.[4][5]

Step 2: Containerization
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Collect all waste in a designated, sturdy, and leak-proof container that is chemically

compatible with the agonist.[2][4][6] The original container is often a suitable choice.[2][4]

The container must have a tightly fitting cap and be kept closed at all times, except when

adding waste.[3][4][5]

Step 3: Labeling

As soon as waste accumulation begins, affix a hazardous waste label to the container.[3][4]

The label must clearly identify the contents as "Hazardous Waste: EP4 receptor agonist 2,"

list all chemical constituents and their approximate concentrations, and include the date

accumulation started.[5]

Step 4: Storage

Store the sealed and labeled waste container in a designated, well-ventilated, and cool area,

away from heat, sparks, open flames, and direct sunlight.[1]

Utilize secondary containment, such as a larger, chemically resistant bin or tray, to contain

any potential leaks or spills.[3][4][6]

Step 5: Disposal Request and Pickup

Once the container is full or ready for disposal, contact your institution's EHS office or the

designated waste management provider to schedule a pickup.[4]

Do not attempt to dispose of this chemical down the sink or in the regular trash.[2][3][4]

Step 6: Spill Management

In the event of a spill, evacuate personnel from the immediate area and ensure adequate

ventilation.[1]

Wearing full PPE, absorb the spill with a non-combustible, inert material like diatomite or

universal binders.[1]
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Collect the contaminated absorbent material and place it in a sealed container for disposal

as hazardous waste.[1]

Decontaminate the affected surfaces by scrubbing with alcohol.[1]

Disposal Workflow Diagram
The following diagram illustrates the logical steps for the proper disposal of EP4 receptor
agonist 2.

Start: Unused EP4 Agonist 2 or Contaminated Material

Step 1: Identify as Hazardous Waste

Step 2: Segregate from Other Waste Streams

Spill Occurs

Step 3: Collect in a Labeled, Compatible, Sealed Container

Step 4: Store in a Cool, Ventilated Area with Secondary Containment

Step 5: Contact EHS for Waste Pickup

End: Proper Disposal by Certified Personnel Follow Spill Management Protocol
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Click to download full resolution via product page

Caption: Workflow for the safe disposal of EP4 receptor agonist 2.

By adhering to these procedures, laboratory professionals can mitigate the risks associated

with EP4 receptor agonist 2 and ensure that its disposal is handled in a safe, compliant, and

environmentally responsible manner. Always consult your institution's specific safety and waste

management guidelines.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.
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Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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